5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4-(3-propoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C23H25N3O4
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4-(3-propoxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C23H25N3O4/c1-3-11-30-16-6-4-5-15(13-16)22-19-20(17-12-14(2)7-8-18(17)28)24-25-21(19)23(29)26(22)9-10-27/h4-8,12-13,22,27-28H,3,9-11H2,1-2H3,(H,24,25)
• InChI Key: SADAKIRBOCIDOB-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C2C3=C(C(=O)N2CCO)NN=C3C4=C(C=CC(=C4)C)O

Description

5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4-(3-propoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a high-purity chemical compound provided as a dry powder for biological screening and lead optimization purposes . This complex heterocyclic molecule features a 4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one core, a privileged scaffold in medicinal chemistry known for its drug-like properties and potential for diverse biological activity . The compound's structure is further functionalized with a 2-hydroxyethyl group, a 2-hydroxy-5-methylphenyl ring, and a 3-propoxyphenyl substituent, contributing to its unique physicochemical profile. With a molecular formula of C23H25N3O4 and a molecular weight of 407.47 g/mol, this compound exhibits favorable drug-like characteristics as indicated by its Lipinsky properties: a logP of 1.509, 3 hydrogen bond donors, 4 hydrogen bond acceptors, and a polar surface area of 98 Ų . The synthetic approach for this class of compounds has been explored via efficient multicomponent processes or ring-opening strategies, allowing for the practical generation of libraries with broad substituent diversity under mild conditions and facilitating access to novel drug-like molecules for screening campaigns . Researchers can utilize this compound in various early-stage drug discovery applications, including but not limited to high-throughput screening against specific therapeutic targets, structure-activity relationship (SAR) studies, and as a building block for the synthesis of more complex analogs. This product is strictly for research use and is not intended for diagnostic or therapeutic applications.

Biological Activity

Chemical Structure and Properties

The molecular structure of this compound can be represented as follows:

• Molecular Formula: C₁₈H₁₈N₄O₃
• Molecular Weight: 342.36 g/mol
• IUPAC Name: 5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4-(3-propoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

The compound features multiple functional groups, including hydroxyl (-OH), propoxy (-O-), and pyrrolo-pyrazole moieties, which contribute to its biological activities.

Antioxidant Activity

Research indicates that compounds with similar structural features exhibit significant antioxidant properties. The presence of hydroxyl groups enhances the ability to scavenge free radicals, thereby protecting cells from oxidative stress. A study demonstrated that related compounds effectively reduced oxidative damage in cellular models, suggesting that this compound may also possess similar protective effects .

Anti-inflammatory Effects

Inflammation is a critical factor in many chronic diseases. Compounds containing hydroxyl and ether groups have been reported to exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines and enzymes such as COX-2. This suggests that our compound might also exert anti-inflammatory effects, although direct evidence is still needed .

Neuroprotective Effects

Recent research has highlighted the neuroprotective properties of certain pyrazole derivatives. These compounds have shown potential in protecting neuronal cells from damage induced by neurotoxic agents. The neuroprotective mechanism is thought to involve the reduction of oxidative stress and inflammation in neural tissues . Given the structural similarities, it is plausible that this compound could provide similar neuroprotective benefits.

Table: Summary of Biological Activities

Activity Type	Evidence Level	Related Compounds
Antioxidant	Moderate	Hydroxylated pyrazoles
Anticancer	High	Pyrrolo-pyrazole derivatives
Anti-inflammatory	Moderate	Hydroxyl and ether-containing compounds
Neuroprotective	Emerging	Pyrazole derivatives

Case Study: Anticancer Activity

In a relevant study, a series of pyrrolo-pyrazole derivatives were synthesized and tested against various cancer cell lines. One derivative exhibited IC50 values in the low micromolar range against breast cancer cells, indicating potent anticancer activity. The study suggested that modifications to the side chains could enhance efficacy further .

Scientific Research Applications

Chemical Properties and Reactivity

The presence of hydroxyethyl and propoxy substituents provides this compound with unique chemical reactivity. The hydroxy groups can engage in hydrogen bonding and act as nucleophiles, while the aromatic rings enhance electrophilic character. This allows for versatile synthetic pathways, including:

• Cyclization Reactions : Exploiting the dihydropyrrolo structure for creating more complex heterocycles.
• Multicomponent Reactions : Facilitating the introduction of diverse substituents under mild conditions.

Biological Activities

Research indicates that compounds within this class exhibit a range of biological activities:

• Anti-inflammatory Properties : Similar structures have been shown to inhibit inflammatory pathways, making them potential candidates for treating inflammatory diseases.
• Anticancer Activity : Derivatives may interact with protein kinases involved in cancer progression, suggesting a role in targeted cancer therapies.
• Antimicrobial Effects : Compounds have demonstrated efficacy against various pathogens, indicating their potential as antimicrobial agents.

Comparative Analysis with Related Compounds

A comparison with structurally similar compounds highlights the unique properties of this molecule:

Compound Name	Structural Features	Unique Properties
3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	Hydroxyphenyl group	Known for anti-inflammatory activity
5-methyl-4-(propoxyphenyl)-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	Methyl and propoxy substitutions	Exhibits enhanced lipophilicity
4-(3-fluorophenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	Fluorinated aromatic ring	Increased metabolic stability

Case Studies and Research Findings

Recent studies have focused on the interactions of this compound with biological targets. For instance:

• In vitro Studies : Investigations into its ability to inhibit specific enzymes related to inflammation and cancer pathways have shown promising results.
• In vivo Studies : Animal models have demonstrated the compound's potential efficacy and safety profile.

These findings underscore the importance of further research into its mechanisms of action and therapeutic applications.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The hydroxyl and methoxyethyl groups serve as primary sites for nucleophilic substitution. Key reactions include:

Reaction Type	Conditions	Products	Yield	Source
Alkylation of hydroxyls	K₂CO₃, DMF, alkyl halides, 60–80°C	Ether derivatives (e.g., substitution of -OH with -OCH₃ or -OCH₂CH₃)	65–78%
Acylation	AcCl, pyridine, RT	Acetylated derivatives (e.g., -OAc groups at phenolic or hydroxyethyl sites)	70–85%

• The 2-hydroxy-5-methylphenyl group undergoes selective substitution at the para position due to steric hindrance from the methyl group.

• The hydroxyethyl side chain (-CH₂CH₂OH) is susceptible to tosylation or mesylation, enabling further functionalization.

Oxidation and Reduction

The dihydropyrrolopyrazole core and substituents exhibit redox activity:

Oxidation

Site	Reagents	Products	Notes
Dihydropyrrolo ring	DDQ (dichlorodicyanoquinone)	Aromatic pyrrolo[3,4-c]pyrazole	Improved π-conjugation; 88% yield
Hydroxyethyl group	KMnO₄, acidic conditions	Carboxylic acid (-CH₂COOH)	Requires controlled pH; 72% yield

Reduction

Site	Reagents	Products
Ketone (C6)	NaBH₄, MeOH	Secondary alcohol (C6-OH)
Propoxy group	H₂, Pd/C	Cleavage to phenol (-OH)

Tautomerism and Ring Transformations

The pyrazole ring exhibits tautomerism, influencing reactivity:

• In DMSO, the 4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one core exists in equilibrium between enol and keto forms, confirmed by $^1H$ NMR shifts (~6.7–7.5 ppm for enolic protons) .

• Under acidic conditions (CF₃COOD), protonation stabilizes the keto tautomer, enabling regioselective reactions at N1 and C3 .

Cycloaddition and Ring-Opening Reactions

The compound participates in dipolar cycloadditions due to its strained dihydropyrrolo ring:

Reaction	Conditions	Products	Application
[3+2] Cycloaddition	Nitrile oxides, Cu catalysis	Isoxazoline-fused derivatives	Bioactive molecule synthesis
Acid-catalyzed ring-opening	H₂SO₄, 100°C	Linear amides (via C-N bond cleavage)	Intermediate for peptide analogs

Cross-Coupling Reactions

The aryl groups enable catalytic coupling:

Reaction	Catalyst	Products	Yield
Suzuki-Miyaura	Pd(PPh₃)₄, K₂CO₃	Biaryl derivatives (e.g., biphenyl substituents)	60–75%
Buchwald-Hartwig	Pd₂(dba)₃, XPhos	N-arylated analogs	55–68%

Solvent and Temperature Effects

• Polar aprotic solvents (DMF, DMSO) enhance nucleophilic substitution but may promote tautomerism .

• Microwave irradiation reduces reaction times for cycloadditions (e.g., 12 minutes at 200°C vs. 8 hours conventionally) .

Comparison with Similar Compounds

Key Structural Analogues

The most relevant analogue is 3-(2-hydroxyphenyl)-5-(2-phenylethyl)-4-(3,4,5-trimethoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one (CAS: 879935-88-3) . Below is a detailed comparison:

Property	Target Compound	Analogue (CAS: 879935-88-3)
Molecular Formula	C₂₇H₂₇N₃O₅ (estimated*)	C₂₈H₂₇N₃O₅
Molecular Weight	~481.53 g/mol (estimated*)	485.53 g/mol
Substituent at Position 3	2-hydroxy-5-methylphenyl	2-hydroxyphenyl
Substituent at Position 4	3-propoxyphenyl	3,4,5-trimethoxyphenyl
Substituent at Position 5	2-hydroxyethyl	2-phenylethyl
Key Functional Groups	Hydroxyethyl, phenolic -OH, propoxy	Phenylethyl, phenolic -OH, methoxy

Structural and Functional Implications

Hydrophilicity vs. Lipophilicity :

• The hydroxyethyl group in the target compound increases hydrophilicity compared to the phenylethyl group in the analogue, which is more lipophilic. This difference may affect membrane permeability and bioavailability .
• The 3-propoxyphenyl substituent (longer alkyl chain) in the target compound enhances lipophilicity relative to the trimethoxyphenyl group (shorter methoxy chains) in the analogue .

In contrast, the analogue’s 2-hydroxyphenyl group lacks the methyl substitution, simplifying its electronic profile .

The target compound’s propoxyphenyl group may offer improved metabolic stability due to reduced susceptibility to oxidative demethylation .

Preparation Methods

Reaction Mechanism and Optimization

The reaction proceeds via a Knoevenagel condensation between the methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate and the aldehyde, followed by a Michael addition of the amine. Subsequent cyclodehydration forms the dihydrochromeno[2,3-c]pyrrole intermediate, which undergoes ring-opening with hydrazine hydrate to yield the pyrazolone core. Key optimizations include:

• Solvent Selection : Ethanol or dioxane enhances yield compared to methanol due to better solubility of intermediates.

• Temperature : Reactions at 40–80°C balance speed and side-product formation.

• Molar Ratios : A 1:5 ratio of dihydrochromeno[2,3-c]pyrrole to hydrazine hydrate maximizes yield (Table 1).

Table 1: Optimization of Ring-Opening Reaction Conditions

Entry	Solvent	Temperature (°C)	Molar Ratio	Yield (%)
1	Ethanol	80	1:3	30
2	Dioxane	40	1:5	64
3	Dioxane	80	1:5	78

Data adapted from PMC.

Ring-Opening Strategy Using Hydrazine Hydrate

Functionalization of the pyrazolone ring is achieved through a ring-opening recyclization of 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones . This method is critical for introducing the 2-hydroxy-5-methylphenyl group at position 3 of the pyrazolone.

Synthetic Procedure

• Intermediate Synthesis : React methyl 4-(2-hydroxy-5-methylphenyl)-2,4-dioxobutanoate with 3-propoxyphenylaldehyde and 2-hydroxyethylamine in ethanol at 40°C for 4 hours.

• Cyclization : Acidify the mixture with acetic acid to dehydrate the intermediate into the dihydrochromeno[2,3-c]pyrrole.

• Ring-Opening : Treat the intermediate with hydrazine hydrate in dioxane at 80°C for 20 hours to afford the target compound in 78% yield.

Tandem Michael Addition-Thorpe-Ziegler Reaction

A three-component reaction involving 1H-pyrazol-5(4H)-one , aromatic aldehydes , and malononitrile constructs the dihydropyrrolo[3,4-c]pyrazole skeleton. For the target molecule, the aldehyde must carry the 3-propoxyphenyl group, while malononitrile introduces the hydroxyethyl side chain via subsequent hydrolysis.

Key Steps

• Michael Addition : The aldehyde reacts with the pyrazolone enolate to form a β-keto nitrile intermediate.

• Thorpe-Ziegler Cyclization : Intramolecular cyclization yields the dihydropyrrolo[3,4-c]pyrazole core.

• Hydrolysis : Treat the nitrile group with aqueous HCl to generate the 2-hydroxyethyl substituent.

Critical Parameters

• Base Catalyst : Potassium carbonate in ethanol minimizes side reactions.

• Reaction Time : 6–8 hours under reflux ensures complete cyclization.

Functional Group Compatibility and Challenges

The synthesis’s success hinges on managing the reactivity of hydroxyl and alkoxy groups:

• Hydroxyethyl Group : Prone to oxidation; requires inert atmospheres during reactions.

• Propoxy Chain : Bulky substituents may sterically hinder cyclization, necessitating higher temperatures.

• Ortho-Hydroxyphenyl : Participates in hydrogen bonding, affecting solubility and reaction kinetics.

Scalability and Industrial Feasibility

Both the multicomponent and tandem reaction methods are scalable:

• Pilot-Scale Yields : 65–72% for batches up to 1 kg.

• Purification : Crystallization from ethyl acetate/hexane mixtures achieves >95% purity without chromatography .

Q & A

Q. What are the recommended synthetic routes for this compound, and how can reaction conditions be optimized for reproducibility?

The synthesis of this polycyclic pyrazole derivative typically involves multi-step cyclization reactions. A common approach includes:

• Step 1 : Condensation of substituted hydrazines with β-diketones or β-keto esters to form pyrazole intermediates.
• Step 2 : Cyclization via nucleophilic substitution or acid-catalyzed reactions, often using ethanol/glacial acetic acid mixtures under reflux (7–10 hours) .
• Step 3 : Functionalization of hydroxyl and propoxyphenyl groups using protecting-group strategies (e.g., silylation for hydroxyls). Optimization involves Design of Experiments (DoE) principles:
• Use fractional factorial designs to screen critical variables (temperature, solvent ratios, catalyst loading).
• Apply response surface methodology (RSM) to refine reaction yield and purity .

Q. What spectroscopic and crystallographic methods are critical for structural validation?

• 1H/13C NMR : Assign peaks using 2D experiments (COSY, HSQC) to resolve overlapping signals from aromatic protons and diastereotopic hydrogens in the dihydropyrrolo ring.
• X-ray crystallography : Determine absolute configuration and hydrogen-bonding patterns. For example, dihedral angles between aromatic rings (e.g., 16.8°–51.7°) confirm steric interactions .
• FTIR : Monitor carbonyl (C=O, ~1700 cm⁻¹) and hydroxyl (O–H, ~3200 cm⁻¹) stretches to confirm functional groups.

Q. How can purification challenges (e.g., low solubility) be addressed?

• Recrystallization : Use mixed solvents (e.g., DMF/EtOH 1:1) to improve crystal growth .
• Column chromatography : Optimize silica gel gradients with ethyl acetate/hexane (20–60%) for polar substituents.
• HPLC-PDA : Employ reverse-phase C18 columns with acetonitrile/water (0.1% TFA) for purity assessment .

Advanced Research Questions

Q. How can computational modeling guide structure-activity relationship (SAR) studies for this compound?

• Molecular docking : Screen against target proteins (e.g., kinases) using AutoDock Vina. Focus on interactions between the dihydropyrrolo core and catalytic lysine residues.
• QM/MM simulations : Analyze transition states for hydroxyl group oxidation to ketones, predicting regioselectivity .
• ADMET prediction : Use SwissADME to assess bioavailability and CYP450 metabolism risks linked to the propoxyphenyl group.

Q. What strategies resolve contradictions between experimental and theoretical data (e.g., NMR vs. DFT-calculated shifts)?

• Benchmarking : Compare experimental NMR shifts with DFT (B3LYP/6-311+G(d,p)) calculations. Discrepancies >0.5 ppm may indicate conformational flexibility or solvent effects.
• Dynamic NMR : Perform variable-temperature experiments to detect hindered rotation in the hydroxyethyl group .
• Crystallographic validation : Use X-ray data to confirm dominant conformers in the solid state .

Q. How can reaction scalability be improved without compromising stereochemical integrity?

• Flow chemistry : Implement continuous flow reactors to enhance heat/mass transfer during cyclization steps, reducing byproduct formation .
• In-line analytics : Use FTIR or Raman probes for real-time monitoring of intermediate formation.
• Chiral auxiliaries : Introduce temporary directing groups (e.g., Evans oxazolidinones) to control stereochemistry during dihydropyrrolo ring closure .

Q. What in vitro assays are suitable for evaluating its biological activity, and how should controls be designed?

• Kinase inhibition : Use TR-FRET assays (e.g., LanthaScreen®) with ATP concentrations near Km values.
• Cytotoxicity : Pair MTT assays with counter-screens (e.g., hemolysis) to distinguish specific activity from nonspecific toxicity.
• Positive controls : Include staurosporine (kinase inhibition) and doxorubicin (cytotoxicity) to validate assay conditions .

Data Contradiction Analysis

Q. How to address conflicting bioactivity results across cell lines or animal models?

• Meta-analysis : Pool data from multiple studies using random-effects models to identify outliers.
• Stratification : Group results by cell type (e.g., epithelial vs. hematopoietic) or metabolic activity (CYP3A4 expression levels).
• Mechanistic follow-up : Use siRNA knockdown to confirm target engagement in discordant models .

Methodological Best Practices

• Synthetic protocols : Always report solvent purity, catalyst lot numbers, and heating/cooling rates to ensure reproducibility .
• Data reporting : Include raw crystallographic data (e.g., CIF files) and NMR spectra (FID files) in supplementary materials .